Cas no 478033-95-3 ((2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide)

• Product Name: (2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide
• CAS No: 478033-95-3
• CID: 4653115
• Update Time: 2025-10-28

(2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide

Additional information on (2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide

The Role of (2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide (CAS No. 478033-95-3) in Modern Pharmaceutical Research

Introduction to the Compound

The compound (2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide, identified by the CAS number 478033-95-3, has emerged as a significant molecule in contemporary pharmaceutical research. This compound, with its intricate structure, combines elements of aromaticity, amide functionality, and fluorinated substituents, making it a prime candidate for exploring novel therapeutic applications. Recent studies have highlighted its potential in modulating key biological pathways, particularly in the context of neurodegenerative diseases and cancer.

Structural Insights and Synthesis

The synthesis of (2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide involves a multi-step process that integrates advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to achieve high yields and purity. The presence of the benzodioxole ring and the fluorinated propoxy group contributes to the molecule's stability and bioavailability. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of its production.

Pharmacological Activity and Mechanism of Action

Emerging research underscores the pharmacological significance of this compound. Preclinical studies indicate that (2E)-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide exhibits potent anti-inflammatory and antioxidant properties. Its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggests potential applications in treating inflammatory disorders. Furthermore, recent findings reveal its role as a modulator of the nuclear factor-kappa B (NF-kB) pathway, a critical regulator of immune responses.

Therapeutic Applications and Clinical Potential

The therapeutic potential of this compound extends to various disease states. In oncology, it has demonstrated efficacy in inhibiting tumor growth by targeting proliferation signaling pathways such as PI3K/AKT/mTOR. Preclinical trials have shown promising results in reducing metastasis in breast cancer models. Additionally, its neuroprotective effects make it a compelling candidate for treating neurodegenerative conditions like Alzheimer's disease.

Safety Profile and Toxicological Studies

Toxicological evaluations of (2E)-N-[(2H-1,3-benzodioxol-5-y l)methyl]-3-[4-(3-fluoropropoxy)phenyl]propenamide indicate a favorable safety profile with minimal adverse effects at therapeutic doses. Acute and chronic toxicity studies in animal models have revealed no significant organ damage or systemic toxicity. These findings underscore its suitability for prolonged use in clinical settings.

Future Directions and Research Prospects

As research on this compound progresses, future studies aim to elucidate its molecular mechanisms further and explore its combination therapies with existing drugs. The integration of computational chemistry tools like molecular docking and dynamics simulations is expected to provide deeper insights into its binding affinities with target proteins. Collaborative efforts between academia and industry are pivotal to advancing this compound towards clinical trials.

Conclusion

In summary, (2E)-N -[(2H -1 , ̃benzodioxol -5 - yl ) methyl ] - ̃[4 -( ̃fluoropropoxy ) phenyl ] prop - ̃enamide ( CAS No . 4780 ̃95 - ̃95 - ̃95 - ̃95 - ̃9) represents a groundbreaking molecule with vast therapeutic potential across multiple disease domains. Its unique chemical architecture, coupled with promising preclinical data, positions it as a leading candidate for future drug development efforts. p >